Cas no 885519-36-8 (3-Bromo-1H-indazol-5-ol)

• Product Name: 3-Bromo-1H-indazol-5-ol
• CAS No: 885519-36-8
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD07781664
• CID: 1090414
• PubChem ID: 24728254
• Update Time: 2024-12-09

3-Bromo-1H-indazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-indazol-5-ol
• 3-bromo-2H-indazol-5-ol
• 3-Bromo-5-hydroxy (1H)indazole
• 3-Bromo-1H-indazol-5-ol (ACI)
• DB-077931
• AKOS022175613
• 885519-36-8
• MFCD07781664
• CS-W000574
• AS-42105
• DTXSID40646305

• MDL： MFCD07781664
• Inchi： 1S/C7H5BrN2O/c8-7-5-3-4(11)1-2-6(5)9-10-7/h1-3,11H,(H,9,10)
• InChI Key： UAMJVZRQBOYAKH-UHFFFAOYSA-N
• SMILES： BrC1C2C(=CC=C(C=2)O)NN=1

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.9Ų